Cas no 492995-33-2 (L-Methionine,L-valyl-L-leucylglycyl-L-seryl-L-asparaginylglycyl-L-methionyl-L-valyl-L-seryl-)
492995-33-2 structure
Product Name:L-Methionine,L-valyl-L-leucylglycyl-L-seryl-L-asparaginylglycyl-L-methionyl-L-valyl-L-seryl-
CAS No:492995-33-2
MF:C40H71N11O14S2
MW:994.187047243118
CID:1519517
Update Time:2024-08-24
L-Methionine,L-valyl-L-leucylglycyl-L-seryl-L-asparaginylglycyl-L-methionyl-L-valyl-L-seryl- Chemical and Physical Properties
Names and Identifiers
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- L-Methionine,L-valyl-L-leucylglycyl-L-seryl-L-asparaginylglycyl-L-methionyl-L-valyl-L-seryl-
- L-Methionine, L-valyl-L-leucylglycyl-L-seryl-L-asparaginylglycyl-L-methionyl-L-valyl-L-seryl- (9CI)
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- Inchi: 1S/C40H71N11O14S2/c1-19(2)13-24(49-38(62)31(42)20(3)4)33(57)43-16-30(56)46-26(17-52)36(60)48-25(14-28(41)54)34(58)44-15-29(55)45-22(9-11-66-7)35(59)51-32(21(5)6)39(63)50-27(18-53)37(61)47-23(40(64)65)10-12-67-8/h19-27,31-32,52-53H,9-18,42H2,1-8H3,(H2,41,54)(H,43,57)(H,44,58)(H,45,55)(H,46,56)(H,47,61)(H,48,60)(H,49,62)(H,50,63)(H,51,59)(H,64,65)/t22-,23-,24-,25-,26-,27-,31-,32-/m0/s1
- InChI Key: SPXBFCVHAWNAMB-FIOLWHMYSA-N
- SMILES: C(O)(=O)[C@H](CCSC)NC(=O)[C@H](CO)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCSC)NC(=O)CNC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CO)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)N
Computed Properties
- Exact Mass: 993.46283
Experimental Properties
- Density: 1.293±0.06 g/cm3(Predicted)
- Boiling Point: 1493.3±65.0 °C(Predicted)
- PSA: 408.77
- pka: 3.14±0.10(Predicted)
L-Methionine,L-valyl-L-leucylglycyl-L-seryl-L-asparaginylglycyl-L-methionyl-L-valyl-L-seryl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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